Cas no 24691-45-0 (3-chloro-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester)
24691-45-0 structure
Product Name:3-chloro-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
CAS No:24691-45-0
MF:C8H10ClNO2
MW:187.623501300812
CID:1109738
PubChem ID:68515371
Update Time:2025-04-20
3-chloro-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
- SCHEMBL3109837
- 24691-45-0
- DB-204551
-
- Inchi: 1S/C8H10ClNO2/c1-3-12-8(11)7-6(9)4-5(2)10-7/h4,10H,3H2,1-2H3
- InChI Key: COHDZHNIVFCQAL-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)NC=1C(=O)OCC
Computed Properties
- Exact Mass: 187.0400063g/mol
- Monoisotopic Mass: 187.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.1Ų
3-chloro-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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